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Compound of Interest

Compound Name: S-14506 hydrochloride

Cat. No.: B1662584 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive guide for the preparation, storage, and handling of

stock solutions for S-14506 hydrochloride, a potent 5-HT1A receptor full agonist and 5-

HT2A/2C receptor antagonist.[1][2] S-14506 hydrochloride also exhibits dopamine D2

receptor antagonist properties.[1][2][3] Accurate preparation of stock solutions is paramount for

ensuring the validity and reproducibility of experimental results in neuroscience research,

particularly in studies related to anxiety and neuropsychiatric disorders. These protocols detail

the necessary materials, step-by-step procedures for creating solutions for both in vitro and in

vivo applications, and critical information on storage and stability.

Chemical and Physical Properties
S-14506 hydrochloride is a synthetic compound with specific physicochemical characteristics

that are crucial for its handling and preparation. A summary of these properties is provided

below.
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Property Value

Molecular Formula C₂₄H₂₇ClFN₃O₂[1]

Molecular Weight 443.94 g/mol [1]

CAS Number 286369-38-8[1]

Appearance Solid powder

Purity ≥98% (HPLC)[4]

Solubility Data
The solubility of S-14506 hydrochloride is a critical factor in selecting the appropriate solvent

for stock solution preparation. The compound exhibits high solubility in organic solvents and

limited solubility in aqueous solutions.

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

DMSO 250 mg/mL[2] 563.14 mM[2]
Ultrasonic agitation

may be required.[2]

Ethanol 4.07 mg/mL[4] 10 mM[4]

Experimental Protocols
Adherence to proper laboratory procedures and safety precautions is essential when handling

S-14506 hydrochloride. Personal protective equipment (PPE), including a lab coat, gloves,

and safety glasses, should be worn at all times.

Protocol 1: Preparation of a High-Concentration Stock
Solution in DMSO (e.g., 10 mM)
This protocol is designed for creating a concentrated stock solution that can be stored for long

periods and used for subsequent dilutions.
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Materials:

S-14506 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile pipette tips

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Determine the required mass: To prepare a 10 mM stock solution, calculate the mass of S-
14506 hydrochloride needed using the following formula: Mass (mg) = Desired Volume

(mL) x 10 mM x 443.94 g/mol / 1000 Example: For 1 mL of a 10 mM stock, 4.44 mg of S-
14506 hydrochloride is required.

Weigh the compound: Carefully weigh the calculated amount of S-14506 hydrochloride
powder using an analytical balance and transfer it to a sterile vial.

Add the solvent: Add the calculated volume of anhydrous DMSO to the vial containing the

compound.

Dissolve the compound: Securely cap the vial and vortex thoroughly until the powder is

completely dissolved. If necessary, use an ultrasonic bath to aid dissolution.[2]

Storage: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw

cycles. Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-

term storage (up to 6 months).[2][3]
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Protocol 2: Preparation of a Working Solution for In Vitro
Experiments
This protocol describes the dilution of the high-concentration DMSO stock solution into an

aqueous buffer or cell culture medium for immediate use in in vitro assays.

Materials:

High-concentration S-14506 hydrochloride stock solution in DMSO (from Protocol 1)

Sterile aqueous buffer (e.g., PBS, cell culture medium)

Sterile tubes and pipette tips

Procedure:

Thaw the stock solution: Thaw a single aliquot of the concentrated DMSO stock solution at

room temperature.

Calculate the dilution: Determine the volume of the DMSO stock solution needed to achieve

the desired final concentration in your aqueous buffer. To minimize the final DMSO

concentration, a serial dilution approach may be necessary.

Dilution: Add the calculated volume of the DMSO stock solution to the appropriate volume of

the aqueous buffer. It is crucial to add the DMSO stock to the aqueous buffer and mix

immediately to prevent precipitation of the compound.

Final concentration: Ensure the final concentration of DMSO in the working solution is

compatible with your experimental system (typically below 0.5%).

Visualized Workflows and Pathways
Diagrams can facilitate the understanding of complex processes. The following visualizations

represent the stock solution preparation workflow and the established signaling pathway of S-

14506.
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Preparation of 10 mM S-14506 Hydrochloride Stock Solution

Calculate Mass of S-14506 HCl
(e.g., 4.44 mg for 1 mL)

Weigh S-14506 HCl Powder

Add Anhydrous DMSO
(e.g., 1 mL)

Vortex / Sonicate
Until Dissolved

Aliquot into Single-Use Vials

Store at -20°C (1 month)
or -80°C (6 months)
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Caption: Workflow for S-14506 Hydrochloride Stock Solution Preparation.
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S-14506 Hydrochloride Signaling Pathway
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Caption: S-14506 Hydrochloride Signaling Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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